Cas no 2248344-40-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-hydroxy-1-methyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-hydroxy-1-methyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2248344-40-1
• MF: C₁₂H₈N₄O₅
• MW: 288.215722084045
• CID: 6415818
• PubChem ID: 165761276
• Update Time: 2025-10-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-hydroxy-1-methyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248344-40-1
• EN300-6514182
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-hydroxy-1-methyl-1H-1,2,4-triazole-3-carboxylate

• Inchi： 1S/C12H8N4O5/c1-15-12(20)13-8(14-15)11(19)21-16-9(17)6-4-2-3-5-7(6)10(16)18/h2-5H,1H3,(H,13,14,20)
• InChI Key： DNQCTIXDOSPFLW-UHFFFAOYSA-N
• SMILES： O(C(C1=NN(C)C(N1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 288.04946937g/mol
• Monoisotopic Mass: 288.04946937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 108Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-hydroxy-1-methyl-1H-1,2,4-triazole-3-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-hydroxy-1-methyl-1H-1,2,4-triazole-3-carboxylate

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-hydroxy-1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 2248344-40-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of isoindoles and triazoles, which are known for their versatile applications in drug discovery, material synthesis, and catalytic processes. The structure of this molecule is characterized by a fused isoindole ring system and a triazole moiety connected via a carboxylate linkage. This unique combination of functional groups makes it an intriguing subject for both fundamental and applied research.

Recent studies have highlighted the importance of isoindole derivatives in the development of advanced materials. For instance, researchers have explored the use of isoindole-based compounds as building blocks for organic semiconductors due to their excellent electronic properties. The triazole moiety, on the other hand, is known for its ability to act as a hydrogen bond donor or acceptor, which can significantly influence the physical and chemical properties of the compound. This dual functionality makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-hydroxy... a promising candidate for applications in areas such as nonlinear optics, sensors, and drug delivery systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent functionalization with the triazole group. Recent advancements in catalysis have enabled researchers to achieve higher yields and better control over the stereochemistry of the product. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of complex isoindole derivatives with high precision.

In terms of applications, 1,3-dioxo... has shown potential in the field of medicinal chemistry. Its triazole group can act as a bioisostere for other heterocyclic systems, making it an attractive scaffold for drug design. Additionally, the hydroxyl group present in the molecule can be further modified to introduce additional functionality or improve bioavailability. Recent studies have demonstrated that analogs of this compound exhibit promising activity against various disease targets, including cancer and inflammatory conditions.

From a materials science perspective, this compound's electronic properties make it suitable for use in organic electronics. The conjugated system within the isoindole ring contributes to its high stability and strong absorption properties in the visible spectrum. Researchers have explored its use as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Furthermore, its ability to form self-assembled monolayers suggests potential applications in surface modification and nanotechnology.

The study of 1,3-dioxo... also extends into computational chemistry. Advanced molecular modeling techniques have been employed to investigate its electronic structure and reactivity. These studies have provided valuable insights into its potential as a catalyst or template for other chemical transformations. For instance, density functional theory (DFT) calculations have revealed that the molecule's triazole group can act as a Lewis base under certain conditions, enabling it to coordinate with metal ions or participate in hydrogen bonding networks.

In conclusion, 1,3-dioxo... (CAS No. 2248344...) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure combines the advantages of both isoindole and triazole moieties, making it an ideal candidate for further exploration in drug discovery, materials science